Cas no 52909-71-4 (methyl 2-(methylamino)cyclopent-1-ene-1-carboxylate)

Methyl 2-(methylamino)cyclopent-1-ene-1-carboxylate is a versatile cyclopentene derivative featuring both ester and methylamino functional groups. Its unique structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and fine chemicals. The compound's reactive enamine and ester moieties enable selective modifications, facilitating the construction of complex heterocyclic frameworks. It is commonly employed in cyclization and condensation reactions, offering efficient routes to bioactive molecules. The methyl ester group enhances solubility in organic solvents, simplifying handling and purification. This compound is particularly useful in medicinal chemistry for developing novel therapeutic agents due to its ability to serve as a scaffold for further functionalization.
methyl 2-(methylamino)cyclopent-1-ene-1-carboxylate structure
52909-71-4 structure
Product Name:methyl 2-(methylamino)cyclopent-1-ene-1-carboxylate
CAS No:52909-71-4
MF:
MW:
MDL:MFCD20675388
CID:4654676
PubChem ID:124705778
Update Time:2025-11-01

methyl 2-(methylamino)cyclopent-1-ene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-(methylamino)cyclopent-1-ene-1-carboxylate
    • MDL: MFCD20675388

methyl 2-(methylamino)cyclopent-1-ene-1-carboxylate Pricemore >>

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Additional information on methyl 2-(methylamino)cyclopent-1-ene-1-carboxylate

Compound CAS No. 52909-71-4: Methyl 2-(Methylamino)cyclopent-1-ene-1-carboxylate

Methyl 2-(methylamino)cyclopent-1-ene-1-carboxylate, also known by its CAS number 52909-71-4, is a versatile organic compound with significant applications in various fields. This compound belongs to the class of cyclic carboxylates, characterized by its cyclopentene ring structure and the presence of a methylamino group at the second position. The compound's structure is defined by the cyclopentene ring, which introduces unique electronic and steric properties, making it a valuable molecule in synthetic chemistry and material science.

The synthesis of methyl 2-(methylamino)cyclopent-1-ene-1-carboxylate typically involves multi-step processes, including alkylation, cyclization, and esterification reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the product, aligning with the growing demand for sustainable chemical manufacturing practices.

One of the most notable applications of this compound is in the field of polymer science. The cyclopentene ring structure provides excellent thermal stability and mechanical properties, making it an ideal component for high-performance polymers. Recent studies have demonstrated that incorporating methyl 2-(methylamino)cyclopent-1-ene-1-carboxylate into polymer matrices can enhance their resistance to UV degradation and improve their overall durability under harsh environmental conditions.

In addition to its role in polymer science, this compound has also found applications in pharmaceuticals and agrochemicals. Its ability to act as a bioisostere in drug design has made it a valuable tool for developing new therapeutic agents. For example, researchers have utilized its structural properties to design more effective inhibitors for certain enzyme targets, leading to promising results in preclinical trials.

The latest research on methyl 2-(methylamino)cyclopent-1-ene-1-carboxylate has focused on its potential as a building block for advanced materials. Scientists have explored its use in creating self-healing polymers and stimuli-responsive materials, which can adapt to environmental changes such as temperature or pH levels. These innovations highlight the compound's versatility and its potential to contribute to cutting-edge technological advancements.

From an environmental standpoint, the synthesis and application of this compound are increasingly aligned with green chemistry principles. Efforts are being made to minimize waste generation during production processes and to develop recycling strategies for products containing this compound. These initiatives reflect a broader industry trend toward sustainability and responsible chemical use.

In conclusion, methyl 2-(methylamino)cyclopent-1-ene-1-carboxylate (CAS No. 52909-71-4) is a multifaceted compound with wide-ranging applications across various industries. Its unique chemical properties, combined with ongoing research into innovative synthesis methods and applications, ensure that it will remain a key player in the development of advanced materials and technologies for years to come.

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